Cas no 2171379-84-1 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2171379-84-1
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6003712
• PubChem ID: 165571048
• Update Time: 2025-05-18

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• EN300-1565365
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• 2171379-84-1

• Inchi： 1S/C25H26N2O5/c1-14(10-22(28)27-11-19-20(12-27)23(19)24(29)30)26-25(31)32-13-21-17-8-4-2-6-15(17)16-7-3-5-9-18(16)21/h2-9,14,19-21,23H,10-13H2,1H3,(H,26,31)(H,29,30)/t14-,19?,20?,23?/m1/s1
• InChI Key： OJTLCGQZUIQKHM-SOPQOCCBSA-N
• SMILES： OC(C1C2CN(C(C[C@@H](C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid

The compound 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid, with CAS No. 2171379-84-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a bicyclic framework and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable substrate for various chemical and biological studies.

The core structure of this compound is the 3-azabicyclo[3.1.0]hexane moiety, which is a nitrogen-containing bicyclic system. This bicyclic framework is known for its rigidity and stability, making it an ideal scaffold for the attachment of other functional groups. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, adds another layer of complexity to the molecule. The Fmoc group is typically used to protect amino groups during peptide synthesis, but in this compound, it plays a structural role rather than a protective one.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its ability to act as a substrate for various enzymes, particularly those involved in proteolytic processes. The combination of the rigid bicyclic framework and the Fmoc group creates a unique environment that can influence enzyme-substrate interactions, making this compound a valuable tool for studying enzyme mechanisms and inhibitor design.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of the bicyclic framework involves multi-step reactions, including ring-closing metathesis and subsequent functionalization steps. The incorporation of the Fmoc group requires precise control over reaction conditions to ensure selective protection and activation during the synthesis process.

The application of this compound extends beyond basic research. It has been utilized in the development of novel therapeutic agents, particularly in the field of oncology. Studies have shown that this compound can modulate key signaling pathways involved in cancer cell proliferation and apoptosis, making it a promising candidate for anti-cancer drug development.

Furthermore, the unique structural features of this compound make it an excellent candidate for exploring new synthetic methodologies. Chemists have employed various strategies, including enantioselective synthesis and click chemistry, to construct this molecule efficiently. These advancements not only enhance our understanding of complex molecule synthesis but also pave the way for the creation of new bioactive compounds.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid stands as a testament to the ingenuity and precision required in modern organic chemistry. Its intricate structure and versatile applications continue to inspire researchers across multiple disciplines, ensuring its relevance in both academic and industrial settings.